Cas no 2228335-24-6 (1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene)

• Product Name: 1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene
• CAS No: 2228335-24-6
• MF: C₁₁H₁₁Br
• MW: 223.109042406082
• CID: 5979096
• PubChem ID: 165702068
• Update Time: 2025-10-29

1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene
• 2228335-24-6
• EN300-1923536

• Inchi： 1S/C11H11Br/c1-4-8(2)10-5-6-11(12)9(3)7-10/h1,5-8H,2-3H3
• InChI Key： RBBVEFDRUBZYPD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C#C)C

Computed Properties

• Exact Mass: 222.00441g/mol
• Monoisotopic Mass: 222.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene

Research Briefing on 2228335-24-6 and 1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecules such as 1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene (CAS: 2228335-24-6) in drug discovery and development. This compound, characterized by its unique alkyne and bromo-substituted aromatic structure, has emerged as a versatile building block for the synthesis of complex bioactive molecules. Its applications span across medicinal chemistry, materials science, and chemical biology, making it a subject of intense research interest.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene as a key intermediate in the synthesis of novel kinase inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the bromo-substituted aromatic ring, enabling the rapid assembly of diverse compound libraries. The resulting molecules exhibited potent inhibitory activity against several oncogenic kinases, suggesting potential therapeutic applications in cancer treatment.

Further investigations into the mechanistic aspects of this compound revealed its utility in bioorthogonal chemistry. A recent article in Angewandte Chemie (2024) demonstrated that the alkyne moiety in 1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene can participate in copper-free click chemistry reactions, facilitating the labeling and tracking of biomolecules in live cells. This property has been leveraged to develop new probes for studying protein-protein interactions and cellular signaling pathways.

In the context of drug delivery systems, researchers have utilized 1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene to design stimuli-responsive drug carriers. A study in Advanced Materials (2023) reported the synthesis of pH-sensitive polymeric nanoparticles incorporating this compound, which demonstrated controlled release of anticancer drugs in tumor microenvironments. The bromo-substituent allowed for precise functionalization of the polymer backbone, enhancing the system's targeting efficiency.

The safety profile and pharmacokinetic properties of derivatives based on 2228335-24-6 have also been investigated. Toxicology studies published in Chemical Research in Toxicology (2024) indicated that properly functionalized derivatives exhibit favorable metabolic stability and low cytotoxicity, making them promising candidates for further preclinical development. However, researchers noted that the bromo-substituent may require careful consideration in terms of potential off-target effects.

Looking forward, the unique chemical properties of 1-bromo-4-(but-3-yn-2-yl)-2-methylbenzene continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The compound's versatility and the growing body of research surrounding it suggest that it will remain an important tool in chemical biology and pharmaceutical research for years to come.